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Compound of Interest

Compound Name: Diflunisal-d3

Cat. No.: B12418912 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

Diflunisal-d3 for their studies, a clear understanding of the commercial supplier landscape is

crucial. This technical guide provides an in-depth overview of prominent suppliers, their product

specifications, and relevant technical information to aid in the procurement and application of

this stable isotope-labeled compound.

Introduction to Diflunisal-d3
Diflunisal-d3 is the deuterated form of Diflunisal, a nonsteroidal anti-inflammatory drug

(NSAID) derived from salicylic acid. The incorporation of three deuterium atoms into the

molecule makes it a valuable tool in pharmacokinetic and metabolic studies, often used as an

internal standard in mass spectrometry-based analyses. Its parent compound, Diflunisal,

functions by non-selectively inhibiting cyclooxygenase (COX) enzymes, thereby blocking the

synthesis of prostaglandins involved in pain and inflammation.[1]

Commercial Supplier Landscape
Several reputable chemical suppliers offer Diflunisal-d3 for research purposes. The following

table summarizes the key quantitative data for products from leading suppliers.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

MedchemE

xpress
HY-18342S

1286107-

99-0

C₁₃H₅D₃F₂

O₃
253.22 >98%

1mg, 5mg,

10mg,

25mg,

50mg,

100mg

Simson

Pharma

Limited

D1820001
1286107-

99-0

C₁₃H₅D₃F₂

O₃
253.22

>98%

(CoA

provided)

Custom

Synthesis

Pharmaffili

ates

PA STI

031680

1286107-

99-0

C₁₃H₅D₃F₂

O₃
253.22

High Purity

(CoA

provided)

Inquire for

details

Note: Purity and available quantities are subject to change and should be confirmed with the

supplier at the time of inquiry. A Certificate of Analysis (CoA) is typically provided with the

product, offering detailed information on its purity and characterization.

Experimental Protocols
While specific experimental protocols for Diflunisal-d3 are highly dependent on the research

application, a common use is as an internal standard in analytical methods. Below is a

generalized protocol for an in vitro cyclooxygenase (COX) inhibition assay, a typical experiment

for evaluating the parent compound, Diflunisal.

In Vitro COX-1/COX-2 Inhibition Assay

Objective: To determine the inhibitory activity of a compound against COX-1 and COX-2

enzymes.

Materials:

COX-1 and COX-2 enzymes (human or ovine)
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Arachidonic acid (substrate)

Colorimetric or fluorometric probe (e.g., Amplex Red)

Heme

Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

Test compound (Diflunisal) and internal standard (Diflunisal-d3)

96-well microplate

Microplate reader

Methodology:

Reagent Preparation: Prepare all reagents and solutions as per the manufacturer's

instructions. A stock solution of the test compound and internal standard is typically prepared

in a suitable solvent like DMSO.

Enzyme Incubation: In a 96-well plate, add the assay buffer, heme, and the COX enzyme

(either COX-1 or COX-2).

Inhibitor Addition: Add varying concentrations of the test compound (Diflunisal) to the wells.

For control wells, add the vehicle (e.g., DMSO).

Pre-incubation: Incubate the plate at room temperature for a specified time (e.g., 10-15

minutes) to allow the inhibitor to bind to the enzyme.

Substrate Addition: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

Detection: Simultaneously, add the detection probe. The probe will react with the

prostaglandin G2 (PGG2) produced by the COX enzyme to generate a measurable signal

(color or fluorescence).

Measurement: Read the absorbance or fluorescence at the appropriate wavelength using a

microplate reader at several time points.
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Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor.

Determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the

enzyme activity by 50%. Diflunisal-d3 would be used in a parallel mass spectrometry-based

assay to accurately quantify the amount of prostaglandin produced.
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Caption: Mechanism of action of Diflunisal as a non-selective COX inhibitor.

Experimental Workflow for Utilizing Diflunisal-d3 in Research
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Caption: General workflow for procuring and using Diflunisal-d3 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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